Cas no 2172460-12-5 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2172460-12-5
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6012126
• PubChem ID: 165556112
• Update Time: 2025-06-13

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo3.1.0hexane-1-carboxylic acid
• 2172460-12-5
• EN300-1547564
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}bicyclo[3.1.0]hexane-1-carboxylic acid

• Inchi： 1S/C26H28N2O6/c29-23(28-17-11-16-12-26(16,13-17)24(30)31)15-33-10-9-27-25(32)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： OHDYSEMIOIZKSV-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC1C2)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo3.1.0hexane-1-carboxylic acid

Comprehensive Analysis of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2172460-12-5)

In the rapidly evolving field of peptide synthesis and drug discovery, the compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2172460-12-5) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and biologics. Researchers are increasingly exploring its role in bioconjugation and prodrug design, aligning with the growing demand for targeted drug delivery systems.

The molecular structure of this compound features a bicyclo[3.1.0]hexane scaffold, which imparts conformational rigidity—a highly sought-after trait in medicinal chemistry for enhancing binding affinity and metabolic stability. Its Fmoc-protected amine group (9H-fluoren-9-ylmethoxycarbonyl) ensures compatibility with standard SPPS protocols, making it a versatile building block for peptide modifications. Recent studies highlight its utility in creating cyclic peptides, a class of molecules gaining traction in oncology and infectious disease research due to their improved bioavailability over linear counterparts.

From an industrial perspective, the demand for CAS No. 2172460-12-5 is rising in tandem with advancements in personalized medicine and biopharmaceuticals. Its application extends to fluorescent labeling and proteomics research, addressing key challenges in biomarker detection. Notably, the compound’s carboxylic acid moiety allows for further functionalization, enabling the development of hybrid molecules with tailored properties. This aligns with the industry’s shift toward multifunctional therapeutics, a trend driven by the need for drugs with dual mechanisms of action.

Quality control and regulatory compliance are paramount when handling 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}bicyclo[3.1.0]hexane-1-carboxylic acid. Reputable suppliers provide HPLC and MS data to verify purity, ensuring reproducibility in research. As the scientific community explores AI-driven drug design, compounds like this are becoming integral to high-throughput screening libraries. Their role in fragment-based drug discovery further underscores their value in accelerating the identification of novel lead compounds.

Environmental and safety considerations are also critical. While not classified as hazardous, proper storage under inert conditions (e.g., argon or nitrogen) is recommended to maintain stability. The compound’s compatibility with green chemistry principles—such as minimal waste generation during SPPS—resonates with the pharmaceutical industry’s sustainability goals. Future research may explore its utility in bioorthogonal chemistry, particularly for in vivo imaging applications, leveraging its bicyclic framework for enhanced tissue penetration.

In summary, CAS No. 2172460-12-5 represents a pivotal tool for modern chemists, bridging gaps between peptide engineering, drug development, and diagnostic innovation. Its multifaceted applications position it at the forefront of next-generation therapeutics, offering solutions to longstanding challenges in molecular design and biological targeting.